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Compound of Interest

Compound Name: 7-Methoxy-2-methylquinoline

CAS No.: 19490-87-0

Cat. No.: B100065

Get Quote

An In-depth Technical Guide to 7-Methoxy-2-methylquinoline (CAS No. 19490-87-0)

This technical guide provides a comprehensive overview of the chemical and physical

properties, as well as the safety data, for 7-Methoxy-2-methylquinoline, intended for

researchers, scientists, and drug development professionals.

Chemical Identity
The compound associated with CAS number 19490-87-0 is 7-Methoxy-2-methylquinoline.[1]

[2] It is a substituted quinoline derivative, a class of compounds with a wide range of biological

activities and applications in medicinal chemistry.
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Identifier Value

CAS Number 19490-87-0

IUPAC Name 7-methoxy-2-methylquinoline[1]

Synonyms 2-Methyl-7-methoxyquinoline

Molecular Formula C₁₁H₁₁NO

Molecular Weight 173.21 g/mol [1]

Canonical SMILES CC1=NC2=C(C=C1)C=CC(=C2)OC

InChI Key QEVADHKTNBIYSD-UHFFFAOYSA-N[1]

Physicochemical Properties
This section summarizes the key physical and chemical properties of 7-Methoxy-2-
methylquinoline. The compound is typically supplied as a liquid.[1]

Property Value

Physical Form Liquid[1]

Boiling Point 286 °C at 760 mmHg[1]

Flash Point 104.9 ± 12.0 °C[1]

Purity Commonly available at 95% or 98% purity[1][3]

Storage Temperature Room temperature[1]

Safety and Handling
Comprehensive safety data is crucial for the handling of any chemical substance. The following

tables and protocols are based on available safety data sheets and GHS classifications.

GHS Hazard Classification
7-Methoxy-2-methylquinoline is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).
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GHS Pictogram Signal Word Hazard Statements

alt text Danger[1]

H302: Harmful if swallowed.[1]

H318: Causes serious eye

damage.[1]

Precautionary Statements
The following precautionary statements are recommended for handling 7-Methoxy-2-
methylquinoline:[1]

Code Precautionary Statement

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P330 Rinse mouth.

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols
Given the hazardous nature of 7-Methoxy-2-methylquinoline, strict adherence to safety

protocols is mandatory. Below is a general workflow for handling this chemical in a laboratory

setting.
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Hazard Identification & Assessment

Personal Protective Equipment (PPE)

Handling & Use

Emergency Procedures Disposal

Identify Chemical
(7-Methoxy-2-methylquinoline)

Review Safety Data Sheet (SDS)
- H302 (Harmful if swallowed)

- H318 (Causes serious eye damage)

Consult

Select Appropriate PPE

Determine

- Safety Goggles/Face Shield (P280)
- Chemical Resistant Gloves (P280)

- Lab Coat
Engineering Controls

Proceed to

1. Work in a chemical fume hood.
2. Avoid inhalation of vapors.

3. Prevent contact with skin and eyes.
4. Do not eat, drink, or smoke (P270).

In Case of Exposure

If exposure occurs

Waste Disposal (P501)

After use

Eye Contact: Immediately flush with water for 15 mins. Seek medical attention.
Skin Contact: Wash with soap and water.

Ingestion: Rinse mouth (P330). Seek medical attention.

- Collect in a designated, labeled container.
- Dispose of as hazardous waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling workflow for 7-Methoxy-2-methylquinoline.
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Logical Relationships in Hazard Communication
The GHS classification system provides a logical framework for communicating the hazards of

a chemical. The following diagram illustrates the relationship between the identified hazards

and the required safety measures for 7-Methoxy-2-methylquinoline.

Identified Hazards

Required Personal Protective Equipment (PPE) Handling Precautions

7-Methoxy-2-methylquinoline
CAS: 19490-87-0

H302
Harmful if swallowed

possesses

H318
Causes serious eye damage

possesses

P280: Protective Gloves

necessitates

P270: Do not eat, drink, smoke

requires

P280: Eye/Face Protection

necessitatesnecessitates

P264: Wash hands after handling

Click to download full resolution via product page

Caption: Logical relationship between hazards and precautionary measures for 7-Methoxy-2-
methylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987ed771
https://www.a2bchem.com/prod/AE95923
https://www.chiralen.com/product/19490-87-0
https://www.benchchem.com/product/b100065/docs#cas-number-19490-87-0-properties-and-safety-data
https://www.benchchem.com/product/b100065/docs#cas-number-19490-87-0-properties-and-safety-data
https://www.benchchem.com/product/b100065/docs#cas-number-19490-87-0-properties-and-safety-data
https://www.benchchem.com/product/b100065/docs#cas-number-19490-87-0-properties-and-safety-data
https://www.benchchem.com/product/b100065?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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